Cas no 1334495-37-2 ((4,4-Difluorocyclohexyl)methylhydrazine)

• Product Name: (4,4-Difluorocyclohexyl)methylhydrazine
• CAS No: 1334495-37-2
• MF: C₇H₁₄F₂N₂
• MW: 164.196268558502
• MDL: MFCD20232856
• CID: 5168680
• PubChem ID: 66665510
• Update Time: 2025-05-25

(4,4-Difluorocyclohexyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• ((4,4-Difluorocyclohexyl)methyl)hydrazine
• [(4,4-difluorocyclohexyl)methyl]hydrazine
• (4,4-difluorocyclohexyl)methylhydrazine
• Hydrazine, [(4,4-difluorocyclohexyl)methyl]-
• (4,4-Difluorocyclohexyl)methylhydrazine

• MDL： MFCD20232856
• Inchi： 1S/C7H14F2N2/c8-7(9)3-1-6(2-4-7)5-11-10/h6,11H,1-5,10H2
• InChI Key： FTYKONVBBXNZEI-UHFFFAOYSA-N
• SMILES： FC1(CCC(CNN)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• XLogP3: 1.2
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on (4,4-Difluorocyclohexyl)methylhydrazine

Recent Advances in the Application of (4,4-Difluorocyclohexyl)methylhydrazine (CAS: 1334495-37-2) in Chemical Biology and Pharmaceutical Research

The compound (4,4-Difluorocyclohexyl)methylhydrazine (CAS: 1334495-37-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its unique difluorocyclohexyl moiety, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility as a building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effective incorporation of (4,4-Difluorocyclohexyl)methylhydrazine into the structure of selective monoamine oxidase (MAO) inhibitors. The researchers utilized the compound's hydrazine functionality to create Schiff base derivatives that showed enhanced blood-brain barrier permeability compared to traditional MAO inhibitors. The difluorocyclohexyl group was found to significantly improve metabolic stability, addressing a key challenge in central nervous system drug development.

In the field of oncology, (4,4-Difluorocyclohexyl)methylhydrazine has shown promise as a component of targeted drug conjugates. A recent patent application (WO2023056421) describes its use in the synthesis of antibody-drug conjugates (ADCs) where the compound serves as a linker between monoclonal antibodies and cytotoxic payloads. The fluorinated cyclohexyl ring was specifically designed to enhance the stability of the linker in systemic circulation while allowing controlled release of the active drug at the tumor site.

Structural activity relationship (SAR) studies have revealed that the spatial arrangement of fluorine atoms in the cyclohexyl ring contributes to the compound's unique physicochemical properties. Density functional theory (DFT) calculations published in ACS Omega (2024) suggest that the 1,4-difluoro substitution pattern creates an optimal balance between lipophilicity and polarity, making derivatives of (4,4-Difluorocyclohexyl)methylhydrazine particularly suitable for oral drug formulations.

The synthetic accessibility of (4,4-Difluorocyclohexyl)methylhydrazine has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication detailed a scalable, continuous-flow synthesis route that achieves >90% yield with excellent purity. This development is particularly significant for industrial applications, as it addresses previous challenges in large-scale production of this valuable intermediate.

Looking forward, researchers are exploring the potential of (4,4-Difluorocyclohexyl)methylhydrazine in emerging areas such as PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the hydrazine moiety can be effectively utilized for targeted protein degradation strategies, opening new avenues in drug discovery for previously "undruggable" targets.